Cas no 90850-45-6 (2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol)

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol structure

90850-45-6 structure

Product Name:2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol

CAS No:90850-45-6

Molecular Formula:C_₉H_₈N_₂O_₂S

Molecular Weight:208.237020492554

CID:749631

PubChem ID:13437302

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol Properties

Names and Identifiers

- 1,4-Benzenediol, 2-(2-amino-4-thiazolyl)-
- 2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol
- 90850-45-6
- EN300-1856998
- DTXSID80540813
- InChIKey： FQIPDEKYQCURKU-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H8N2O2S/c10-9-11-7(4-14-9)6-3-5(12)1-2-8(6)13/h1-4,12-13H,(H2,10,11)
- SMILES： C1=CC(=C(C=C1O)C2=CSC(=N2)N)O

Computed Properties

Exact Mass: 208.03064868g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 208.03064868g/mol
Heavy Atom Count: 14
Complexity: 205
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 108Å²

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1856998-0.05g	2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol	90850-45-6		0.05g	$1056.0	2023-09-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1966041-100mg	2-(2-Aminothiazol-4-yl)benzene-1,4-diol	90850-45-6	98%	100mg	￥15604.00

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol Related Literature

1. Back cover

Nanoscale, 2018,10, 18426-18426
2. A molecularly imprinted polymer with flash column chromatography for the selective and continuous extraction of diphenyl amine†

Pankaj E. Hande,Asit B. Samui,Prashant S. Kulkarni RSC Adv., 2015,5, 73434-73443
3. Transcriptomic landscape of sodium butyrate-induced growth inhibition of human colorectal cancer organoids†

Fengjiao Li,Yun Wu,Saizhi Wu,Jingyu Zhu,Gaihua Zhang,Lianwen Yuan,Yong Zeng,Zhonghua Liu Mol. Omics, 2022,18, 754-764
4. Micro-phase separation explains the abrupt structural change of denatured globular protein gels on varying the ionic strength or the pH

Komla Ako,Taco Nicolai,Dominique Durand,Guillaume Brotons Soft Matter, 2009,5, 4033-4041
5. Oxidative dehydrogenation reaction of short alkanes on nanostructured carbon catalysts: a computational account

XiaoYing Sun,Peng Han,Bo Li,ShanJun Mao,DangSheng Su Chem. Commun., 2018,54, 864-875
6. Direct observation of Mg2+ complexes in ionic liquid solutions by 31Mg β-NMR spectroscopy†

Daniel Szunyogh,Thomas Day Goodacre,Lia Formenti,Alexander Gottberg,Evan Kallenberg,Ildikó Kálomista,Flemming H. Larsen,Jens Lassen,C. D. Philip Levy,Ruohong Li,Gerald D. Morris,Stavroula Pallada,Matthew R. Pearson,Stephan P. A. Sauer,Paul Schaffer,Peter W. Thulstrup,Lars Hemmingsen,Monika Stachura Dalton Trans., 2018,47, 14431-14435
7. Dopant arrangements in Y-doped BaZrO3 under processing conditions and their impact on proton conduction: a large-scale first-principles thermodynamics study

Shusuke Kasamatsu,Osamu Sugino,Takafumi Ogawa,Akihide Kuwabara J. Mater. Chem. A, 2020,8, 12674-12686
8. Major advances in the development of ordered mesoporous materials

Barbara Szczęśniak,Jerzy Choma,Mietek Jaroniec Chem. Commun., 2020,56, 7836-7848
9. Branched tetrasilane substituted phosphines – synthesis and characterisation of PhSi(SiiPr2)3P and {PhSi(SiMe2)3}2P14†

Michael Feierabend,Carsten von Hänisch Chem. Commun., 2014,50, 4416-4419
10. A series of polyoxometalate compounds by tuning N sites and numbers of ligands: syntheses, characterization and electrochemical sensing, and photocatalytic and supercapacitor properties†

Liang Jin,Jun Ying,Yanping Zhang,Chenxi Sun,Aixiang Tian,Xiuli Wang New J. Chem., 2022,46, 8422-8432

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